Cas no 1178061-38-5 (5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid)

5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features two strategically placed fluorine atoms and a methoxy group, enhancing its reactivity and binding affinity in molecular interactions. The compound’s benzoic acid core allows for further functionalization, making it a versatile intermediate in synthetic chemistry. Its fluorinated aromatic rings contribute to improved metabolic stability and bioavailability, which are critical in drug development. This compound is particularly useful in the design of enzyme inhibitors and receptor modulators due to its electron-withdrawing and steric properties. High purity and well-defined synthesis pathways ensure consistent performance in research applications.

5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid structure

1178061-38-5 structure

Product Name:5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid

CAS No:1178061-38-5

MF:C₁₄H₁₀F₂O₃

MW:264.224211215973

MDL:MFCD12859537

CID:2615520

PubChem ID:53211267

Update Time:2025-05-19

5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid
- AKOS005820903
- DTXSID60681298
- 5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%
- 1178061-38-5
- MFCD12859537
- 2',4-Difluoro-4'-methoxy[1,1'-biphenyl]-2-carboxylic acid
- MDL： MFCD12859537
- Inchi： 1S/C14H10F2O3/c1-19-9-3-5-11(13(16)7-9)10-4-2-8(15)6-12(10)14(17)18/h2-7H,1H3,(H,17,18)
- InChI Key： FSYHQUQCIAANIP-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1C(=O)O)F)OC

Computed Properties

Exact Mass: 264.05980050Da
Monoisotopic Mass: 264.05980050Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 324
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 46.5Å²

5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327765-5 g	5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%; .	1178061-38-5	95%	5 g	€1,159.00	2023-07-19
abcr	AB327765-5g	5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid, 95%; .	1178061-38-5	95%	5g	€1159.00	2025-04-22

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid

5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic Acid (CAS 1178061-38-5): Properties, Applications, and Market Insights

5-Fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS 1178061-38-5) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique fluoro-substituted and methoxy-functionalized benzene rings, has garnered attention due to its versatile chemical properties and role in drug discovery. Researchers and industry professionals frequently search for "5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid uses" or "CAS 1178061-38-5 synthesis," highlighting its growing relevance in modern chemistry.

The molecular structure of 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid features two fluorine atoms at strategic positions, enhancing its electronic properties and binding affinity in biological systems. The presence of the methoxy group further modulates its solubility and reactivity, making it a valuable intermediate in medicinal chemistry. Recent studies have explored its potential as a building block for kinase inhibitors and anti-inflammatory agents, aligning with the current trend toward targeted therapies in drug development.

In material science, 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid is investigated for its role in designing liquid crystals and organic semiconductors. Its ability to form stable hydrogen bonds and π-π stacking interactions makes it suitable for advanced electronic applications. Searches like "fluorinated benzoic acid derivatives in OLEDs" reflect the compound's relevance in next-generation display technologies, a hot topic in the tech industry.

The synthesis of 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid typically involves multi-step reactions, including Friedel-Crafts acylation and halogenation. Optimizing its yield and purity is a common challenge, as indicated by queries such as "how to purify CAS 1178061-38-5." Advanced techniques like column chromatography and recrystallization are often employed to achieve high-quality batches for research and industrial use.

Market demand for 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid is rising, driven by its applications in pharmaceutical intermediates and functional materials. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic labs and commercial enterprises. The compound's stability under standard storage conditions (room temperature, dry environment) further enhances its appeal for large-scale procurement.

From an environmental perspective, the biodegradability and toxicity profile of 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid are subjects of ongoing research. Regulatory compliance, such as REACH and FDA guidelines, is critical for its adoption in consumer-facing industries. Users often inquire about "CAS 1178061-38-5 safety data," emphasizing the need for transparent documentation.

In summary, 5-fluoro-2-(2-fluoro-4-methoxyphenyl)benzoic acid (CAS 1178061-38-5) is a multifaceted compound with expanding applications in healthcare and technology. Its synthesis, properties, and market trends align with current scientific and industrial priorities, making it a compound worth watching in the coming years.